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Compound of Interest

Compound Name: Tiger17

Cat. No.: B15542187

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory materials like the cyclic peptide Tigerl7 are paramount to ensuring a
safe work environment and regulatory compliance. While a specific Safety Data Sheet (SDS)
for Tigerl7 is not readily available, its nature as a synthetic peptide allows for the application of
established protocols for chemical and biological waste. Adherence to your institution's
Environmental Health & Safety (EHS) guidelines is the primary directive.

Immediate Safety and Handling

Before beginning any work with Tigerl7, a thorough understanding of its properties is
essential. Although not classified as hazardous, it is prudent to treat all research chemicals with
a high degree of caution.

Personal Protective Equipment (PPE):

Equipment Specification Purpose

Nitrile or other chemical- )
Gloves ) To prevent skin contact.
resistant gloves

Eye Protection Safety glasses or goggles To protect eyes from splashes.

Lab Coat Standard laboratory coat To protect skin and clothing.

Spill Management
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In the event of a spill, immediate action is necessary to contain and clean the affected area.

Alert Personnel: Notify others in the immediate vicinity.

o Containment: For liquid spills, use absorbent pads to contain the spill. For solid spills,
carefully sweep to avoid generating dust.

o Cleaning: Decontaminate the area using a 10% bleach solution or another appropriate
disinfectant, followed by a thorough wipe-down with water.

o Waste Disposal: All materials used for spill cleanup must be disposed of as hazardous
waste.

Step-by-Step Disposal Procedures for Tigerl7

The proper disposal route for Tigerl7 depends on its form (solid or liquid) and the presence of
other hazardous materials.

Liquid Waste Disposal (Aqueous Solutions)

Aqueous solutions of Tigerl7 should be chemically inactivated before disposal. This process
involves denaturing the peptide to eliminate its biological activity.

Experimental Protocol for Chemical Inactivation:

o Selection of Inactivation Reagent: Choose a suitable inactivating agent. Common choices
include 1 M Sodium Hydroxide (NaOH) for base hydrolysis or 1 M Hydrochloric Acid (HCI) for
acid hydrolysis.

e |nactivation Procedure:

o In a designated chemical fume hood, cautiously add the Tigerl7 solution to an excess of
the chosen inactivation reagent (a 1:10 ratio of waste to reagent is recommended).

o Allow the mixture to stand for a minimum of 24 hours to ensure complete denaturation of
the peptide.

¢ Neutralization:
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o After inactivation, neutralize the solution. For acidic solutions, slowly add a base like
sodium bicarbonate. For basic solutions, slowly add a weak acid.

o Monitor the pH and adjust until it is within the neutral range (typically 6.0-8.0).

» Final Disposal:

o Consult your institutional EHS guidelines. In some cases, after neutralization, the solution
may be permissible for drain disposal with copious amounts of water. However, collection
for hazardous waste pickup is the more conservative and often required approach.[1]

Summary of Inactivation Parameters:

Parameter Recommendation Rationale
Inactivation Reagent 1 M NaOH or 1 M HCI Effective for peptide hydrolysis.
] ] o Ensures complete
Reaction Time Minimum 24 hours )
denaturation.
] Required for drain disposal
Final pH 6.0-8.0

and safe handling.

Solid Waste Disposal

Solid Tigerl7 and any materials contaminated with it must be disposed of as solid chemical
waste.

e Segregation: Collect all solid waste, including unused Tigerl7 powder, contaminated vials,
pipette tips, and gloves, in a designated and clearly labeled hazardous waste container.[1][2]

e Labeling: The container must be labeled with "Hazardous Waste," the full chemical name
"Tigerl7," and any other required information as per your institution's policy.

o Storage: Store the sealed container in a designated satellite accumulation area until it is
collected by your institution's hazardous waste management service.

Empty Container Disposal
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Empty vials that once contained Tigerl7 must be decontaminated before disposal.

» Triple Rinsing: Rinse the empty container three times with a suitable solvent (e.g., water or
ethanol).

¢ Rinsate Collection: The rinsate from each rinse must be collected and disposed of as liquid
hazardous waste.[3]

» Final Disposal: After triple rinsing, the defaced and clean container can typically be disposed
of in the regular laboratory glass or solid waste stream, as per institutional guidelines.[3]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Tiger17.
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Caption: Disposal workflow for Tigerl7 waste.
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By following these procedures and consulting with your local EHS department, you can ensure
the safe and compliant disposal of Tigerl7 waste, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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